2-(4-{[(3,5-Dimethyl-1-adamantyl)amino]methyl}-2-methoxyphenoxy)acetamide
2-(4-{[(3,5-Dimethyl-1-adamantyl)amino]methyl}-2-methoxyphenoxy)acetamide
Brand Name:
Vulcanchem
CAS No.:
847504-87-4
VCID:
VC0499167
InChI:
InChI=1S/C22H32N2O3/c1-20-7-16-8-21(2,12-20)14-22(9-16,13-20)24-10-15-4-5-17(18(6-15)26-3)27-11-19(23)25/h4-6,16,24H,7-14H2,1-3H3,(H2,23,25)
SMILES:
CC12CC3CC(C1)(CC(C3)(C2)NCC4=CC(=C(C=C4)OCC(=O)N)OC)C
Molecular Formula:
C22H32N2O3
Molecular Weight:
372.5g/mol
2-(4-{[(3,5-Dimethyl-1-adamantyl)amino]methyl}-2-methoxyphenoxy)acetamide
CAS No.: 847504-87-4
Main Products
VCID: VC0499167
Molecular Formula: C22H32N2O3
Molecular Weight: 372.5g/mol
![2-(4-{[(3,5-Dimethyl-1-adamantyl)amino]methyl}-2-methoxyphenoxy)acetamide - 847504-87-4](/images/no_structure.jpg)
| CAS No. | 847504-87-4 |
|---|---|
| Product Name | 2-(4-{[(3,5-Dimethyl-1-adamantyl)amino]methyl}-2-methoxyphenoxy)acetamide |
| Molecular Formula | C22H32N2O3 |
| Molecular Weight | 372.5g/mol |
| IUPAC Name | 2-[4-[[(3,5-dimethyl-1-adamantyl)amino]methyl]-2-methoxyphenoxy]acetamide |
| Standard InChI | InChI=1S/C22H32N2O3/c1-20-7-16-8-21(2,12-20)14-22(9-16,13-20)24-10-15-4-5-17(18(6-15)26-3)27-11-19(23)25/h4-6,16,24H,7-14H2,1-3H3,(H2,23,25) |
| Standard InChIKey | XVNMMXMEXYVZCF-UHFFFAOYSA-N |
| SMILES | CC12CC3CC(C1)(CC(C3)(C2)NCC4=CC(=C(C=C4)OCC(=O)N)OC)C |
| Canonical SMILES | CC12CC3CC(C1)(CC(C3)(C2)NCC4=CC(=C(C=C4)OCC(=O)N)OC)C |
| PubChem Compound | 4721879 |
| Last Modified | Nov 11 2021 |
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